
CAS number 101597-25-5 properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,1-Bis(4-methoxyphenyl)prop-2-

yn-1-ol

Cat. No.: B011373 Get Quote

An In-depth Technical Guide to 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol (CAS Number:

101597-25-5)

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol, a key

intermediate in the synthesis of novel organic materials. This document is intended for

researchers, scientists, and professionals in the fields of chemical synthesis and drug

development.

Chemical Structure and Identity
Chemical Name: 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol

CAS Number: 101597-25-5[1][2][3]

Molecular Formula: C₁₇H₁₆O₃[2][4]

Molecular Weight: 268.31 g/mol [2][5][6]

Chemical Structure:

Chemical Structure of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol

Figure 1: Chemical Structure of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol
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Physicochemical Properties
A summary of the known physicochemical properties of 1,1-Bis(4-methoxyphenyl)prop-2-yn-
1-ol is presented in the table below. It is important to note that some of these properties are

predicted and should be confirmed by experimental data where critical.

Property Value Reference

Physical State
White to Almost white powder

to crystal
[3][7]

Melting Point 91.0 to 95.0 °C [3][7]

91.9–92.2°C [5]

Boiling Point Not available

Density 1.156 g/cm³ (Predicted) [5]

pKa 11.72 (Predicted) [5]

Solubility
Soluble in organic solvents

such as ethyl acetate and THF
[1]

Purity >98.0% (GC) [5]

Storage Conditions
Sealed in a dry, cool, and dark

place (2-8°C or <15°C)
[4][5]

Synthesis and Experimental Protocols
1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol is typically synthesized via the addition of an

acetylide to 4,4'-dimethoxybenzophenone. Below are detailed experimental protocols based on

literature procedures.

Synthesis via Sodium Acetylide
This protocol involves the reaction of 4,4'-dimethoxybenzophenone with commercially available

sodium acetylide.

Materials:
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4,4'-dimethoxybenzophenone

18 wt% Sodium acetylide in xylene/mineral oil

Anhydrous Tetrahydrofuran (THF)

Acetylene gas

Ethyl acetate

Water

Magnesium sulfate (MgSO₄)

Hexane

Procedure:[1]

In a reaction vessel, dissolve 18 wt% sodium acetylide (0.45 mol) in anhydrous THF (1 L)

saturated with acetylene gas.

Under a nitrogen atmosphere, add 4,4'-dimethoxybenzophenone (100 g, 0.41 mol) to the

reaction mixture.

Stir the mixture for 24 hours at room temperature.

Perform a solvent extraction using ethyl acetate and water.

Separate the organic layer and dry it with anhydrous MgSO₄.

Concentrate the organic layer under vacuum to obtain the crude product.

Dissolve the crude product in ethyl acetate and precipitate by slowly adding hexane under

stirring to yield the purified product as a white solid.

Synthesis via in-situ Acetylide Generation
This method generates the acetylide reagent in-situ from trimethylsilylacetylene and n-

butyllithium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71115874.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Trimethylsilylacetylene

n-Butyllithium (n-BuLi) in hexanes

4,4'-dimethoxybenzophenone

Anhydrous Tetrahydrofuran (THF)

Sodium hydroxide (NaOH)

Methanol

Acetic acid

Ethyl acetate

Petroleum ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:[1]

Dissolve trimethylsilylacetylene (4.5 g, 45 mmol) in anhydrous THF (150 mL) under a

nitrogen atmosphere and cool to -10°C.

Slowly add n-BuLi (1.6 M in hexane, 28.5 mL, 45 mmol) while maintaining the temperature at

-10°C. Stir for 1 hour.

Add a solution of 4,4'-dimethoxybenzophenone (7.44 g, 40.8 mmol) in anhydrous THF (75

mL) dropwise at -10°C.

Continue stirring at -10°C for 3 hours, then slowly warm the reaction to 0°C.

To the reaction mixture, add a methanol (40.8 mL) solution of NaOH (2.16 g, 54 mmol) and

allow it to warm to room temperature.

Adjust the pH to 7 with acetic acid and pour the mixture into water (546 mL).
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Extract the aqueous phase with ethyl acetate (3 x 105 mL).

Combine the organic layers and dry with anhydrous MgSO₄.

Concentrate the solution under reduced pressure and recrystallize the crude product from an

ethyl acetate/petroleum ether mixture to yield the final product.

Applications
The primary application of 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol is as a precursor in the

synthesis of photochromic pyranobenzopyran derivatives.[1] These compounds are of

significant interest for their application in "smart" materials, such as optical data storage and

lenses that change color upon exposure to light.[5] The propargyl alcohol moiety allows for

cyclization reactions to form various heterocyclic compounds.[1]

Biological Activity and Mechanism of Action
While the primary use of this compound is in materials science, some reports suggest it may

possess biological activity. The mechanism of action is thought to involve its interaction with

various molecular targets and potential antioxidant activity.[1] However, detailed studies on its

specific biological effects and signaling pathways are not extensively reported in the literature,

and its toxicological properties have not been thoroughly investigated.[7][8]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of 1,1-Bis(4-
methoxyphenyl)prop-2-yn-1-ol.
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Caption: Synthesis workflow for 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol.

Safety and Handling
Based on available safety data sheets, 1,1-Bis(4-methoxyphenyl)prop-2-yn-1-ol may cause

respiratory irritation.[7] Standard laboratory safety precautions, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, should be followed.

Handle in a well-ventilated area. For detailed safety information, refer to the manufacturer's

Safety Data Sheet (SDS).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Bis_4-methoxyphenyl_prop-2-yn-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Bis_4-methoxyphenyl_prop-2-yn-1-ol
https://www.benchchem.com/product/b011373
https://webbook.nist.gov/cgi/inchi?ID=C212516397&Units=SI
https://www.tcichemicals.com/IN/en/p/B5946
https://www.tcichemicals.com/IN/en/p/B5946
https://clearsynth.com/product/1-1-bis-4-methoxyphenyl--2-propyn-1-ol
https://www.benchchem.com/product/b011373#cas-number-101597-25-5-properties-and-structure
https://www.benchchem.com/product/b011373#cas-number-101597-25-5-properties-and-structure
https://www.benchchem.com/product/b011373#cas-number-101597-25-5-properties-and-structure
https://www.benchchem.com/product/b011373#cas-number-101597-25-5-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b011373?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

